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Compound of Interest

Compound Name: Isopropyl Benzoate

Cat. No.: B1672278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting point data

for isopropyl benzoate, C₁₀H₁₂O₂. The document outlines key physical properties, details the

experimental protocols for their determination, and presents a logical framework for

understanding the influence of purity on these measurements.

Physicochemical Data of Isopropyl Benzoate
Isopropyl benzoate is a benzoate ester recognized for its sweet, fruity-floral odor.[1][2][3] It

presents as a colorless liquid at standard conditions.[1][2] The following table summarizes its

key physical and chemical properties for easy reference.
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Property Value Source(s)

IUPAC Name propan-2-yl benzoate

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

CAS Number 939-48-0

Boiling Point 215-218 °C at 760 mmHg

94-96 °C at 12 mmHg

Melting Point -26 °C

Note: A value of 64.0 °C is also

reported, but -26 °C is more

frequently cited.

Density 1.005-1.011 g/cm³ (20/20)

Solubility

Insoluble in water; Soluble in

alcohol, ether, and organic

solvents.

Experimental Protocols for Determination of
Physical Properties
The determination of accurate melting and boiling points is fundamental for the identification

and purity assessment of chemical substances.

The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For pure crystalline solids, this transition occurs over a narrow range. The presence of

impurities typically causes a depression of the melting point and a broadening of the melting

range.

Capillary Method:

This is the most common technique for determining the melting point of a solid organic

compound.
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Sample Preparation: The sample must be completely dry and finely powdered. A small

amount is packed into a thin-walled capillary tube, sealed at one end, to a depth of a few

millimeters. The tube is tapped to compact the sample.

Apparatus: The capillary tube is placed in a heating block apparatus (such as a Mel-Temp or

DigiMelt unit) which contains a thermometer or a digital temperature sensor. Alternatively, a

Thiele tube filled with mineral oil can be used for heating.

Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per

minute) near the expected melting point.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears, and the temperature at which the entire sample becomes a clear liquid. This

range is reported as the melting point.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. It is a key indicator of a liquid's volatility and purity.

Micro-Boiling Point Method (Thiele Tube):

This method is advantageous as it requires only a small volume of the liquid sample.

Sample Preparation: A small amount of the liquid (less than 0.5 mL) is placed in a small test

tube or vial. A capillary tube, sealed at one end, is inverted and placed inside the sample

tube.

Apparatus: The sample tube is attached to a thermometer. This assembly is then placed into

a Thiele tube containing heating oil, ensuring the sample is positioned for even heating.

Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to

expand and bubble out. Heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tip, indicating the liquid's vapor has displaced all the air.

Cooling and Observation: The heat is removed, and the apparatus is allowed to cool. The

stream of bubbles will slow and eventually stop. The boiling point is the temperature

recorded at the exact moment the liquid is drawn back into the capillary tube.
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Distillation Method:

For larger sample volumes, a simple distillation can be used. The temperature of the vapor is

monitored as the liquid is distilled. For a pure substance, this temperature will remain constant

throughout the distillation, and this stable temperature is the boiling point.

Visualization of Purity Effects on Phase Transitions
The following diagram illustrates the logical relationship between the purity of a substance and

its observed melting and boiling point characteristics. For researchers, this relationship is a

critical tool for assessing the success of purification protocols.

Figure 1: Influence of Purity on Phase Transition Temperatures
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Caption: Logical flow of purity's effect on phase transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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